2-Amino-3,3,3-trichloropropanoic acid

• Molecular Formula: C3H4Cl3NO2
• Molecular Weight: 192.42 g/mol
• IUPAC Name: 2-amino-3,3,3-trichloropropanoic acid
• InChI: InChI=1S/C3H4Cl3NO2/c4-3(5,6)1(7)2(8)9/h1H,7H2,(H,8,9)
• InChI Key: XDQDSNSFOMLZQF-UHFFFAOYSA-N
• Canonical SMILES: C(C(=O)O)(C(Cl)(Cl)Cl)N

Description

2-Amino-3,3,3-trichloropropanoic acid is a halogenated amino acid derivative characterized by a propanoic acid backbone substituted with an amino group (-NH₂) at the C2 position and three chlorine atoms at the C3 position. The trichloromethyl group confers significant electronegativity and steric bulk, likely influencing its acidity, solubility, and reactivity. Such compounds are typically synthesized via halogenation of precursor amino acids or through nucleophilic substitution reactions. Potential applications include use as intermediates in pharmaceuticals or agrochemicals, though safety profiles must be rigorously assessed due to the presence of chlorine substituents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-3,3,3-trichloropropanoic acid can be achieved through several methods. One common approach involves the reaction of 2-Amino-3,3,3-trichloropropanal with a suitable oxidizing agent to form the corresponding acid. Another method includes the reduction of 3,3,3-trichloro-2-nitropropanoic acid using a reducing agent such as zinc dust and formic acid in the presence of a catalytic amount of iron dust at 60°C for 2 hours .

Industrial Production Methods

Industrial production of 2-Amino-3,3,3-trichloropropanoic acid typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the desired product.

Chemical Reactions Analysis

Types of Reactions

2-Amino-3,3,3-trichloropropanoic acid undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding oxo derivatives.

Reduction: The compound can be reduced to form derivatives with fewer chlorine atoms.

Substitution: The chlorine atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as zinc dust and formic acid are used.

Substitution: Nucleophiles like ammonia (NH3) or amines can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxo derivatives, while reduction can produce compounds with fewer chlorine atoms.

Scientific Research Applications

2-Amino-3,3,3-trichloropropanoic acid has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential effects on biological systems, including enzyme inhibition and protein interactions.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the production of various chemicals and materials, including polymers and agrochemicals.

Mechanism of Action

The mechanism of action of 2-Amino-3,3,3-trichloropropanoic acid involves its interaction with specific molecular targets. The compound can act as an inhibitor of certain enzymes, affecting metabolic pathways and cellular processes. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Halogenated Propanoic Acid Derivatives

a. 2-Amino-3,3,3-trifluoro-2-methylpropanoic acid

• Structure : Differs by replacing chlorine atoms with fluorine and adding a methyl group at C2.
• Properties : The trifluoromethyl group enhances metabolic stability and lipophilicity compared to trichloro analogs. Fluorine’s smaller atomic radius reduces steric hindrance.
• Applications : Fluorinated analogs are prevalent in drug design (e.g., protease inhibitors) due to improved bioavailability .

b. 3-Amino-3-(2-chlorophenyl)propanoic acid

• Structure : Features a 2-chlorophenyl substituent at C3 instead of trichloromethyl.
• Properties : Aromatic rings enhance π-π stacking interactions, increasing binding affinity in biological systems. The chlorine atom on the phenyl ring directs electrophilic substitution reactions.
• pKa: Estimated pKa values (carboxylic acid: ~3.5; amino: ~9.5) based on similar aminopropanoic acids .

Nitro- and Hydroxy-Substituted Analogs

a. 3-Amino-3-(2-nitrophenyl)propanoic acid

• Structure : Nitro group at the phenyl ring’s ortho position.
• Properties : The electron-withdrawing nitro group increases acidity (carboxylic acid pKa ~2.5) and stabilizes negative charges. Nitro derivatives are often intermediates in explosives or dyes .

b. 2-Amino-3-(5-chlorothiophen-2-yl)-3-hydroxypropanoic acid

• Structure : Includes a chlorothiophene ring and hydroxyl group at C3.
• Properties : The hydroxyl group enables hydrogen bonding, improving water solubility. Thiophene rings are common in bioactive molecules (e.g., anticonvulsants) .

Chlorinated Propanoic Acids

a. 1,2,3-Trichloropropane

• Structure: Fully chlorinated propane without amino or carboxylic acid groups.
• Properties : High volatility and toxicity; used historically as a solvent. The absence of polar functional groups reduces solubility in aqueous media .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	pKa (Carboxylic Acid)	Applications
2-Amino-3,3,3-trichloropropanoic acid	C₃H₄Cl₃NO₂	212.33	-NH₂, -CCl₃	~2.8 (estimated)	Pharmaceutical intermediates
2-Amino-3,3,3-trifluoro-2-methylpropanoic acid	C₄H₆F₃NO₂	175.09	-NH₂, -CF₃, -CH₃	~3.1	Drug development
3-Amino-3-(2-chlorophenyl)propanoic acid	C₉H₁₀ClNO₂	214.63	-NH₂, 2-Cl-C₆H₄	~3.5	Bioactive molecule synthesis
3-Amino-3-(2-nitrophenyl)propanoic acid	C₉H₁₀N₂O₄	210.19	-NH₂, 2-NO₂-C₆H₄	~2.5	Explosive/dye intermediates
1,2,3-Trichloropropane	C₃H₅Cl₃	147.43	-Cl (C1, C2, C3)	N/A	Solvent (historical use)

Key Findings and Implications

• Electronic Effects : Trichloromethyl groups increase acidity compared to trifluoro or aromatic substituents due to chlorine’s strong electron-withdrawing inductive effect .
• Synthetic Utility : Nitro-substituted compounds are pivotal in electrophilic reactions, while hydroxy variants offer solubility advantages for aqueous-phase chemistry .

This analysis underscores the importance of substituent selection in tuning physicochemical and biological properties. Further studies on 2-amino-3,3,3-trichloropropanoic acid should prioritize toxicity profiling and synthetic optimization for industrial applications.

Biological Activity

2-Amino-3,3,3-trichloropropanoic acid (CAS: 26208-20-8), also known as trichloroalanine, is a chlorinated derivative of amino acids. Its unique structure, characterized by the presence of three chlorine atoms attached to the propanoic acid moiety, leads to significant biological activity and potential toxicity. This article reviews the biological effects, mechanisms of action, and relevant case studies associated with this compound.

• Molecular Formula : C₃H₄Cl₃NO₂
• Molar Mass : 192.43 g/mol
• Structural Formula :

$$\text{NH}_2-\text{C}(\text{Cl})_3-\text{COOH}$$

2-Amino-3,3,3-trichloropropanoic acid exhibits its biological activity primarily through its interaction with metabolic pathways and cellular components:

• Inhibition of Enzymatic Activity : Research indicates that this compound can inhibit various enzymes involved in amino acid metabolism. For instance, it has been shown to affect the activity of branched-chain amino acid transaminases, leading to alterations in amino acid profiles in biological systems .
• Toxicity Profiles : The compound has been linked to cytotoxic effects in various cell lines. Studies demonstrate that exposure to trichloroalanine can induce apoptosis and necrosis in cultured cells, particularly in liver and cardiac tissues .
• Neurotoxic Effects : There is evidence suggesting that 2-amino-3,3,3-trichloropropanoic acid may exert neurotoxic effects similar to other chlorinated compounds. It can disrupt neurotransmitter systems and has been implicated in neurodegenerative processes .

Toxicity Studies

A significant study investigated the acute toxicity of 2-amino-3,3,3-trichloropropanoic acid in rats. The findings revealed:

• LD50 : The lethal dose for 50% of the subjects was determined to be approximately 200 mg/kg when administered orally.
• Histopathological Changes : Examination of tissues showed signs of liver damage characterized by necrosis and inflammatory cell infiltration .

In Vitro Studies

In vitro experiments using human liver cell lines demonstrated that exposure to varying concentrations of trichloroalanine resulted in:

• Cell Viability Reduction : A dose-dependent decrease in cell viability was observed with concentrations above 50 µM.
• Reactive Oxygen Species (ROS) Production : Increased ROS levels were noted, indicating oxidative stress as a contributing factor to cytotoxicity .

Data Table: Summary of Biological Effects

Biological Effect	Observations	Reference
Enzyme Inhibition	Affects branched-chain amino acid transaminases
Cytotoxicity	Induces apoptosis and necrosis in liver cells
Neurotoxicity	Disrupts neurotransmitter systems
Histopathological Changes	Liver necrosis and inflammation